Cas no 15794-91-9 (β-D-Glucopyranoside, 4-hydroxyphenyl, 2-acetate)

β-D-Glucopyranoside, 4-hydroxyphenyl, 2-acetate structure
15794-91-9 structure
Product Name:β-D-Glucopyranoside, 4-hydroxyphenyl, 2-acetate
CAS No:15794-91-9
MF:C14H18O8
MW:314.287925243378
CID:141228
PubChem ID:162851636
Update Time:2024-03-01

β-D-Glucopyranoside, 4-hydroxyphenyl, 2-acetate Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,4-hydroxyphenyl, 2-acetate
    • Isopyroside(8CI)
    • β-D-Glucopyranoside, 4-hydroxyphenyl, 2-acetate
    • [4,5-dihydroxy-6-(hydroxymethyl)-2-(4-hydroxyphenoxy)oxan-3-yl] acetate
    • CHEBI:168767
    • 2-O-Acetylarbutin
    • Isopyroside
    • DTXSID401240687
    • 15794-91-9
    • beta-D-Glucopyranoside, 4-hydroxyphenyl, 2-acetate
    • Inchi: 1S/C14H18O8/c1-7(16)20-13-12(19)11(18)10(6-15)22-14(13)21-9-4-2-8(17)3-5-9/h2-5,10-15,17-19H,6H2,1H3
    • InChI Key: QLDACILJKOVPDG-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C(C1CO)O)O)OC(C)=O)OC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 314.10016753g/mol
  • Monoisotopic Mass: 314.10016753g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 126Ų
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd